Cas no 923508-68-3 (N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide
• CAS No: 923508-68-3
• MF: C₂₃H₂₄FN₃O₅S₂
• MW: 505.582166671753
• CID: 5448733
• PubChem ID: 16831607
• Update Time: 2025-05-23

N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• F2967-0139
• AKOS024478640
• N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide
• 923508-68-3
• N-(4-(2,5-dimethoxyphenyl)thiazol-2-yl)-1-((4-fluorophenyl)sulfonyl)piperidine-4-carboxamide
• N-[4-(2,5-Dimethoxyphenyl)-2-thiazolyl]-1-[(4-fluorophenyl)sulfonyl]-4-piperidinecarboxamide
• N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C23H24FN3O5S2/c1-31-17-5-8-21(32-2)19(13-17)20-14-33-23(25-20)26-22(28)15-9-11-27(12-10-15)34(29,30)18-6-3-16(24)4-7-18/h3-8,13-15H,9-12H2,1-2H3,(H,25,26,28)
• InChI Key： BABCEUGNPVKWMZ-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(F)C=C2)(=O)=O)CCC(C(NC2=NC(C3=CC(OC)=CC=C3OC)=CS2)=O)CC1

Computed Properties

• Exact Mass: 505.11414138g/mol
• Monoisotopic Mass: 505.11414138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.390±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 8.08±0.70(Predicted)

Additional information on N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide

N-4-(2,5-Dimethoxyphenyl)-1,3-Thiazol-2-Yl-1-(4-Fluorobenzenesulfonyl)Piperidine-4-Carboxamide: A Comprehensive Overview

The compound with CAS No. 923508-68-3, named N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by a piperidine ring system, which serves as the central scaffold. Attached to this piperidine ring are several functional groups that contribute to its biological activity. The 2,5-dimethoxyphenyl group introduces steric and electronic effects, while the 1,3-thiazol moiety adds aromatic stability and potential hydrogen bonding capabilities. Additionally, the 4-fluorobenzenesulfonyl group enhances lipophilicity and may play a role in modulating the compound's pharmacokinetic properties.

Recent research has focused on the synthesis and optimization of this compound. Scientists have employed advanced synthetic methodologies to improve its solubility and bioavailability. For instance, studies have explored the use of microwave-assisted synthesis and stereochemical control to enhance its stability and reduce off-target effects. These advancements have brought the compound closer to preclinical testing phases.

Pharmacologically, this compound has shown promise in inhibiting key enzymes involved in inflammatory pathways. Experimental data indicate that it exhibits potent anti-inflammatory activity by targeting specific cytokines and reducing oxidative stress. Furthermore, preliminary in vitro studies suggest that it may have applications in neuroprotective therapies due to its ability to modulate glutamate receptors.

In terms of therapeutic applications, the compound is being investigated for its potential in treating chronic inflammatory diseases such as rheumatoid arthritis and neurodegenerative disorders like Alzheimer's disease. Its ability to cross the blood-brain barrier makes it particularly appealing for central nervous system-related conditions. Researchers are also exploring its potential as an adjunct therapy in cancer treatment by enhancing the efficacy of existing chemotherapeutic agents.

Despite its promising profile, further studies are required to fully understand its mechanism of action and safety profile. Ongoing research is focused on identifying any potential off-target effects and optimizing dosing regimens for clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process.

In conclusion, N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide represents a significant advancement in medicinal chemistry. Its unique structure, coupled with recent research findings, positions it as a strong candidate for addressing unmet medical needs in various therapeutic areas. As research progresses, this compound has the potential to make a substantial impact on drug development and patient care.